Cas no 1065484-77-6 (2-Bromo-3-(pyridin-2-ylmethoxy)-pyridine)

• Product Name: 2-Bromo-3-(pyridin-2-ylmethoxy)-pyridine
• CAS No: 1065484-77-6
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 2189271
• PubChem ID: 45789056
• Update Time: 2025-10-31

2-Bromo-3-(pyridin-2-ylmethoxy)-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(pyridin-2-ylmethoxy)-pyridine
• 2-bromo-3-(pyridin-2-ylmethoxy)pyridine
• 1065484-77-6
• 2-Bromo-3-[(pyridin-2-yl)methoxy]pyridine
• DTXSID00671835
• 2-BroMo-3-(pyridin-2-ylMethoxy)-pyridine, 98+% C11H9BrN2O, MW
• 2-BroMo-3-(pyridin-2-ylMethoxy)-pyridine, 98+% C11H9BrN2O, MW: 265.11
• AKOS014435372
• DB-313626

• MDL： MFCD10698955
• Inchi： 1S/C11H9BrN2O/c12-11-10(5-3-7-14-11)15-8-9-4-1-2-6-13-9/h1-7H,8H2
• InChI Key： BLPUECYSYPBJPY-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)OCC1C=CC=CN=1

Computed Properties

• Exact Mass: 263.98983g/mol
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.499

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Bromo-3-(pyridin-2-ylmethoxy)-pyridine

Comprehensive Overview of 2-Bromo-3-(pyridin-2-ylmethoxy)-pyridine (CAS No. 1065484-77-6)

2-Bromo-3-(pyridin-2-ylmethoxy)-pyridine (CAS No. 1065484-77-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique molecular structure, which combines a pyridine ring with a bromo substituent and a pyridinylmethoxy group. Such structural features make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of small-molecule inhibitors and ligands for catalytic systems.

In recent years, the demand for high-purity pyridine derivatives like 2-Bromo-3-(pyridin-2-ylmethoxy)-pyridine has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential role in designing kinase inhibitors, which are pivotal in treating various diseases. The compound’s bromine atom offers a reactive site for further functionalization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-Bromo-3-(pyridin-2-ylmethoxy)-pyridine?" The synthesis typically involves the bromination of a pyridine precursor followed by etherification with a pyridinylmethanol derivative. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been explored to improve yield and efficiency. These methods align with the growing trend of green chemistry, which emphasizes sustainable and energy-efficient processes.

The compound’s physicochemical properties, including solubility, stability, and melting point, are critical for its handling and application. For instance, its moderate solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO) makes it suitable for use in organic synthesis. Additionally, its stability under ambient conditions ensures ease of storage and transportation, addressing common concerns in the supply chain.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of pyridine-based compounds. Researchers are investigating how modifications to the 2-Bromo-3-(pyridin-2-ylmethoxy)-pyridine scaffold influence biological activity. For example, replacing the bromine with other halogens or functional groups can lead to compounds with enhanced binding affinity or selectivity. Such studies are often highlighted in publications on medicinal chemistry and drug design.

From an industrial perspective, 2-Bromo-3-(pyridin-2-ylmethoxy)-pyridine is valued for its role in high-throughput screening and combinatorial chemistry. Its versatility as a building block allows for the rapid generation of compound libraries, which are essential for identifying lead candidates in drug development. This aligns with the increasing adoption of AI-driven drug discovery, where computational models predict the efficacy of novel compounds before synthesis.

Environmental and regulatory considerations are also paramount when working with brominated compounds. While 2-Bromo-3-(pyridin-2-ylmethoxy)-pyridine is not classified as hazardous under current regulations, proper handling and disposal protocols must be followed to minimize environmental impact. This reflects the broader industry shift toward responsible chemical manufacturing and compliance with REACH and OSHA guidelines.

In summary, 2-Bromo-3-(pyridin-2-ylmethoxy)-pyridine (CAS No. 1065484-77-6) is a multifaceted compound with significant potential in scientific and industrial applications. Its unique structure, synthetic versatility, and relevance to cutting-edge research make it a subject of ongoing interest. As the fields of pharmaceuticals and agrochemicals continue to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and materials.